5-methanesulfonyl-1H-1,2,3-triazole

Chemical proteomics Covalent inhibitors SuTEx chemistry

For covalent probe and anti-infective programs, sourcing the correct 1,2,3-triazole regioisomer is critical. Generic substitution with N-sulfonyl or 1,2,4-triazole variants fundamentally alters target selectivity. - **Enhanced Chemoselectivity:** As the core scaffold, the NH-1,2,3-triazole provides ~5-fold tyrosine selectivity in SuTEx chemistry, outperforming the 1,2,4-isomer (~4-fold) and sulfonyl fluorides. - **Validated Pharmacophore:** This scaffold is essential for submicromolar VIM-2 metallo-β-lactamase inhibition (IC₅₀ 0.29-1.1 µM), directly enabling potentiation of β-lactam antibiotics. - **Supply Assurance:** We supply the specific 5-sulfonyl-1,2,3-triazole isomer with a free NH handle, verified by identity and purity analysis, ensuring batch-to-batch consistency for your fragment elaboration or library synthesis.

Molecular Formula C3H5N3O2S
Molecular Weight 147.16 g/mol
Cat. No. B6812590
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name5-methanesulfonyl-1H-1,2,3-triazole
Molecular FormulaC3H5N3O2S
Molecular Weight147.16 g/mol
Structural Identifiers
SMILESCS(=O)(=O)C1=NNN=C1
InChIInChI=1S/C3H5N3O2S/c1-9(7,8)3-2-4-6-5-3/h2H,1H3,(H,4,5,6)
InChIKeyYCBSTPJTBTWIKV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes25 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Methanesulfonyl-1H-1,2,3-triazole Overview


5-Methanesulfonyl-1H-1,2,3-triazole (CAS 79100-57-5, molecular formula C₃H₅N₃O₂S, MW 147.16 g/mol) is a heterocyclic building block composed of an NH-1,2,3-triazole core substituted with a methanesulfonyl group at the C5 position . This compound belongs to the broader class of sulfur-containing 1,2,3-triazoles, which display diverse bioactivities including antidepressant, antifungal, and antitumor properties [1]. The free NH group and the electron-withdrawing methylsulfonyl substituent jointly define its reactivity profile, distinguishing it from both N-sulfonylated triazole derivatives and its 1,2,4-triazole regioisomer (3-methanesulfonyl-1H-1,2,4-triazole, CAS 3589-05-7) [2]. The 1,2,3-triazole core has emerged as a tunable leaving group in sulfur-triazole exchange (SuTEx) chemistry, where the regioisomeric identity of the triazole heterocycle significantly modulates electrophilic reactivity and protein-targeting selectivity [3].

NH-1,2,3-triazole scaffold distinct from 1,2,4-regioisomer
C5-methanesulfonyl substituent for SuTEx leaving group tuning
Free NH enables modular diversification beyond N-sulfonyl analogs

5-Methanesulfonyl-1H-1,2,3-triazole Regioisomer Reactivity Risks


Triazole sulfones are not interchangeable commodities. The position of the nitrogen atoms in the five-membered ring (1,2,3- vs. 1,2,4-triazole), the site of sulfonyl attachment (C4, C5, or N1), and the substitution status of the NH group each produce distinct electronic environments that alter pKa, leaving group ability, hydrogen-bonding capacity, and metabolic stability [1]. In SuTEx covalent chemistry, the 1,2,3-triazole leaving group furnishes approximately 5-fold enhanced chemoselectivity for tyrosine over other nucleophilic amino acids, whereas the 1,2,4-triazole isomer provides approximately 4-fold enhancement over sulfonyl fluorides—a quantitative difference rooted in regioisomer-specific resonance stabilization of the triazolide anion [2]. Beyond covalent probe design, the NH-1,2,3-triazole motif serves as a privileged chemotype in VIM-2 metallo-β-lactamase inhibitor development, where the 4,5-disubstituted NH-1,2,3-triazole architecture is essential for submicromolar potency (Ki values down to 0.41 μM) [3]. Generic replacement with a 1,2,4-triazole or an N-sulfonyl-1,2,3-triazole fundamentally alters the electronic structure, hydrogen-bond donor/acceptor profile, and biological recognition capacity, making substitution without experimental validation a high-risk procurement strategy [4].

1,2,4-triazole regioisomer may shift tyrosine chemoselectivity and alter ionization-dependent recognition profiles.
N-sulfonyl-1,2,3-triazole locks the NH position, limiting downstream diversification and SuTEx applicability.
5-sulfonyl triazoles are synthetically scarce; replacement with 4-sulfonyl or N-sulfonyl isomers may not preserve reactivity or recognition.

5-Methanesulfonyl-1H-1,2,3-triazole Evidence vs. Analogs


1,2,3- vs. 1,2,4-Triazole Leaving Group Chemoselectivity

In sulfur-triazole exchange (SuTEx) chemistry, the identity of the triazole leaving group (LG) directly controls tyrosine chemoselectivity. Sulfonyl probes bearing a 1,2,3-triazole LG (exemplified by HHS-465) achieve approximately 5-fold enhanced chemoselectivity for tyrosine residues over other nucleophilic amino acids in human cell proteomes. In contrast, the 1,2,4-triazole LG (exemplified by HHS-475) provides approximately 4-fold enhancement over sulfonyl fluoride probes [1]. This regioisomer-dependent difference in chemoselectivity is attributed to the distinct resonance stabilization of the triazolide anion in the 1,2,3- versus 1,2,4-substitution pattern, which modulates the electrophilicity of the sulfur center [2]. X-ray crystal structures confirm distinct solid-state conformations for the two regioisomers (CCDC deposition numbers: HHS-465 CCDC 1954297; HHS-475 CCDC 1954298) [1].

Chemoselectivity
Head-to-head
1,2,3-triazole LG ~5× vs 1,2,4-triazole LG ~4× enhancement over sulfonyl fluoride probes
Regioisomer-dependent tyrosine chemoselectivity in SuTEx proteomics.
Human cell proteomes; LC-MS/MS quantification.
Chemical proteomics Covalent inhibitors SuTEx chemistry

pKa Divergence: 1,2,3- vs. 1,2,4-Triazole Regioisomers

The predicted pKa of 5-methanesulfonyl-1H-1,2,3-triazole (5.47 ± 0.70) is approximately 0.74 log units higher than the calculated acid pKa of its direct 1,2,4-triazole regioisomer, 3-methanesulfonyl-1H-1,2,4-triazole (4.73) [1]. Both values place the two regioisomers on opposite sides of the critical pH ~5 threshold relevant to physiological environments: the 1,2,3-triazole derivative will be predominantly neutral at pH 5.0, while the 1,2,4-triazole isomer will be significantly ionized (>65% deprotonated based on Henderson-Hasselbalch estimation). At physiological pH 7.4, both compounds are predominantly ionized, but the LogD(7.4) of the 1,2,4-isomer (-1.50) suggests higher aqueous solubility and lower membrane permeability compared to the 1,2,3-isomer [1].

pKa Divergence
Data to verify
pKa 5.47 (1,2,3) vs. 4.73 (1,2,4); Δ ≈ 0.74 units
Ionization state difference may influence solubility and permeability.
Predicted values from different databases; cross-study.
Physicochemical profiling Drug-likeness Ionization state

NH- vs. N-Sulfonyl-1,2,3-Triazole Synthetic Versatility

NH-1,2,3-triazoles (such as 5-methanesulfonyl-1H-1,2,3-triazole) serve as versatile precursors for denitrogenative transformations via N-acyl-1,2,3-triazole intermediates. A 2023 review highlights that the utilization of readily available NH-triazoles is advantageous compared to N-sulfonyl- or N-fluoroalkyl-triazoles due to better atom economy and the ability to install diverse N-acyl activating groups for subsequent Rh(II)-catalyzed transannulation reactions [1]. In contrast, N-sulfonyl-1,2,3-triazoles (e.g., 1-mesyl-1,2,3-triazoles) are primarily utilized as carbenoid precursors where the N-sulfonyl group serves both as an activator for dinitrogen extrusion and as a leaving group, limiting the scope of downstream transformations to those compatible with the sulfonyl substituent [2]. The free NH in 5-methanesulfonyl-1H-1,2,3-triazole thus offers a more flexible synthetic handle for modular diversification.

Synthetic Versatility
Class-level
NH-triazole enables N-acylation, cross-coupling, denitrogenative transannulation; ≥3 more manifolds than N-sulfonyl variants
Broader downstream diversification for library synthesis.
Review-level assessment; confirm experimental scope.
Synthetic methodology Denitrogenative chemistry Building block versatility

5-Sulfonyl vs. 4-Sulfonyl Triazole Synthetic Accessibility

A 2024 comprehensive review of sulfur-containing 1,2,3-triazoles establishes that 5-sulfonyl-1,2,3-triazoles possess significantly more limited synthetic approaches compared to their 4-sulfonyl and N-sulfonyl counterparts. Specifically, the review notes: 'Although 5-sulfonyl-1,2,3-triazoles were formed successfully via RuAAC, their synthetic approaches were very limited' [1]. 4-Sulfonyl-1,2,3-triazoles can be produced through [3+2] cycloaddition and reaction of azide with bromovinylsulfonyl fluoride, while N-sulfonyl-1,2,3-triazoles are readily generated via CuAAC of acetylides with sulfonyl azides [1]. The regiodivergent Rh(I)-catalyzed azide-alkyne cycloaddition (RhAAC) developed by Song et al. (2018) provides access to both 4- and 5-sulfonyl regioisomers with high regioselectivities using sulfur(II) or sulfur(VI) control elements, but this method requires rhodium catalysis, gram-scale optimization, and is not as widely adopted as CuAAC [2].

Synthetic Accessibility
Class-level
5-sulfonyl triazoles: limited routes (RuAAC, RhAAC) vs. multiple routes for 4-sulfonyl/N-sulfonyl isomers
Supply-chain risk for 5-sulfonyl regioisomer procurement.
Verify vendor stock and lead times.
Synthetic accessibility Regioselective synthesis Building block sourcing

NH-1,2,3-Triazole Inhibition of VIM-2 Metallo-β-Lactamase

The NH-1,2,3-triazole scaffold is integral to a validated class of VIM-2 metallo-β-lactamase inhibitors that potentiate imipenem efficacy in Escherichia coli. The foundational SAR study by Weide et al. (2010) established that the 4,5-disubstituted NH-1,2,3-triazole architecture is essential for activity: the most potent compound (1) exhibited a Ki of 0.41 ± 0.03 μM against VIM-2, while N-substitution or triazole ring replacement abolished activity [1]. Within a focused 267-member NH-1,2,3-triazole library, 4-chlorobenzenesulfonyl derivatives with the NH-triazole core achieved submicromolar IC₅₀ values (compound 12: IC₅₀ = 0.29 μM) [1]. Critically, these inhibitors were inactive toward the related MBL IMP-1, demonstrating that the NH-1,2,3-triazole chemotype confers target selectivity beyond simple potency [1]. 5-Methanesulfonyl-1H-1,2,3-triazole represents a minimal core analogue of this pharmacophore class and can serve as a fragment starting point or synthetic intermediate for inhibitor development.

VIM-2 Inhibition
Reported
Ki 0.41 μM, IC₅₀ 0.29 μM (NH-1,2,3-triazole class)
Supports MBL inhibitor fragment-based research.
Class-level SAR; VIM-2 selective over IMP-1.
Antibacterial resistance Metallo-β-lactamase inhibitors Structure-activity relationships

5-Methanesulfonyl-1H-1,2,3-triazole Applications


Covalent Probe Development with 1,2,3-Triazole Chemoselectivity

Research groups developing activity-based protein profiling (ABPP) probes or covalent inhibitors should prioritize 5-methanesulfonyl-1H-1,2,3-triazole as a core scaffold or synthetic intermediate when enhanced tyrosine chemoselectivity is required. The 1,2,3-triazole leaving group confers approximately 5-fold tyrosine-over-other-nucleophile selectivity in human proteomes, outperforming the 1,2,4-triazole isomer (~4-fold) and sulfonyl fluoride probes (~1-fold baseline) [1]. The methanesulfonyl group provides a compact adduct group (AG) suitable for minimal-steric-impact probe design, while the free NH enables downstream installation of affinity handles or reporter tags via N-acylation [2]. This scenario is directly supported by the first-generation SuTEx probes HHS-465 and HHS-475 crystal structures and proteomic datasets, which provide a validated methodological template for probe development [1].

Fragment-Based MBL Inhibitor Discovery with NH-Triazole

5-Methanesulfonyl-1H-1,2,3-triazole is structurally aligned with the minimal pharmacophore of the only validated class of VIM-2 inhibitors capable of potentiating β-lactam antibiotics in resistant bacteria. The foundational SAR study demonstrated that submicromolar VIM-2 inhibition (IC₅₀ = 0.29-1.1 μM) is achievable with NH-1,2,3-triazole-4-methyl sulfonamide derivatives, and that the free NH-triazole is essential for both potency and selectivity over IMP-1 [3]. This compound can serve as a fragment hit for structure-based elaboration at C4, or as a synthetic intermediate for constructing 4,5-disubstituted NH-1,2,3-triazole libraries via the Banert cascade or RhAAC methodologies [3][4]. Procurement for MBL inhibitor programs should explicitly specify the NH-1,2,3-triazole regioisomer, as N-sulfonyl and 1,2,4-triazole variants lack this specific pharmacological validation.

5-Sulfonyl-1,2,3-Triazole Library Synthesis

Medicinal chemistry teams constructing diversity-oriented triazole libraries should consider 5-methanesulfonyl-1H-1,2,3-triazole for accessing the synthetically scarce 5-sulfonyl-1,2,3-triazole chemical space. The 2024 review by Peng et al. explicitly notes that synthetic approaches to 5-sulfonyl-1,2,3-triazoles are 'very limited' compared to abundant routes for N-sulfonyl and 4-sulfonyl isomers [4]. The free NH in this building block provides a handle for N-functionalization prior to or after further C4 elaboration, enabling access to fully substituted 1,4,5-trisubstituted-1,2,3-triazoles that are difficult to obtain by direct cycloaddition [4]. The higher pKa of the 1,2,3-triazole NH (5.47 vs. 4.73 for the 1,2,4-isomer) also influences the pH-dependent ionization profile at the fragment stage, which can affect both biochemical assay outcomes and physicochemical property optimization . The RhAAC methodology of Song et al. provides a validated path for gram-scale preparation of 5-sulfonyl regioisomers using sulfur oxidation state control, offering a reliable synthetic route for larger-scale procurement [5].

SuTEx Phosphoproteomics Probe Scaffold

The SuTEx chemical phosphoproteomics strategy described by Hahm et al. leverages sulfonyl-triazole probes to monitor activation of phosphotyrosine sites across the proteome [1]. 5-Methanesulfonyl-1H-1,2,3-triazole, as a minimal core of the HHS-465 chemotype, can be elaborated at the sulfonyl adduct group position to create next-generation SuTEx probes. The compact methyl adduct group minimizes steric interference with protein binding pockets, while the NH-triazole enables modular installation of alkyne handles for CuAAC-mediated reporter tag conjugation [2]. This application is distinguished from generic sulfonyl fluoride-based phosphoproteomics by the tunable leaving group properties of the triazole, which enable the ~5-fold tyrosine chemoselectivity window that reduces background labeling of lysine and other nucleophiles [1].

Application
Selection Property
Validation Focus
Covalent Probe Development (SuTEx)
1,2,3-triazole leaving group chemoselectivity
Tyrosine vs. lysine labeling specificity
Fragment-Based MBL Inhibitor Discovery
NH-1,2,3-triazole pharmacophore
VIM-2 biochemical and bacterial potentiation assays
5-Sulfonyl Triazole Library Synthesis
C5 sulfonyl regioisomer with free NH handle
Synthetic route feasibility (RuAAC/RhAAC)
SuTEx Phosphoproteomics Probe
Compact methanesulfonyl adduct group + NH handle
Phosphotyrosine site engagement without steric interference
Quote Request

Request a Quote for 5-methanesulfonyl-1H-1,2,3-triazole

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.